PSB-0788

• Molecular Formula: C25H27ClN6O4S
• Molecular Weight: 543.0 g/mol
• InChI: InChI=1S/C25H27ClN6O4S/c1-2-11-32-24(33)21-23(29-25(32)34)28-22(27-21)18-5-9-20(10-6-18)37(35,36)31-14-12-30(13-15-31)16-17-3-7-19(26)8-4-17/h3-10H,2,11-16H2,1H3,(H,27,28)(H,29,34)
• InChIKey: JQZJACVYMPKVDS-UHFFFAOYSA-N

PSB-0788: Selective A2B Antagonist

PSB-0788 (CAS 1027513-54-7) is a synthetic 1-propyl-8-(piperazine-1-sulfonyl)phenylxanthine developed as a selective antagonist for the adenosine A2B receptor (ADORA2B) [1]. It is characterized by subnanomolar binding affinity (Ki = 0.393 nM at human recombinant A2B) [1] and potent functional antagonism (IC50 = 3.64 nM) , and it is offered commercially at ≥98% purity (HPLC) . The compound represents a key pharmacological tool from the Borrmann et al. (2009) xanthine series, which includes closely related analogs such as PSB-603 (Ki = 0.553 nM) and PSB-09120 (Ki = 0.157 nM) [1].

Study A2B receptor pharmacology

Assay Radioligand binding and functional assays

Selectivity Subtype-selectivity research context

• [1] Borrmann, T.; Hinz, S.; Bertarelli, D. C. G.; et al. 1-Alkyl-8-(piperazine-1-sulfonyl)phenylxanthines: Development and Characterization of Adenosine A2B Receptor Antagonists and a New Radioligand with Subnanomolar Affinity and Subtype Specificity. J. Med. Chem. 2009, 52 (13), 3994–4006. View Source

Why PSB-0788 Cannot Be Substituted

Within the A2B antagonist class, compounds with superficially similar xanthine scaffolds can exhibit order-of-magnitude differences in binding affinity, functional potency, selectivity margins, and species cross-reactivity [1]. For example, PSB-603 is an A2B-specific antagonist with a Ki of 0.553 nM and near-absolute selectivity up to 10 µM at other adenosine receptors, but its binding affinity is approximately 40% weaker than that of PSB-0788 (Ki = 0.393 nM) [1]. MRS-1754, a distinct 8-phenylxanthine carboxylic congener derivative, shows Ki values of 1.45–1.97 nM at human A2B, representing a 3.7- to 5.0-fold reduction in affinity relative to PSB-0788 [2]. Conversely, PSB-09120 achieves picomolar-range affinity (Ki = 0.157 nM) but differs in alkyl substitution and may present distinct physicochemical properties [1]. These quantitative differences in target engagement and selectivity profiles can directly impact experimental outcomes, particularly in assays requiring sustained receptor occupancy or minimal off-target interference. The evidence detailed below provides a rigorous basis for compound selection beyond simple class membership.

Affinity mismatch Ki variations across xanthine analogs can shift target occupancy and dosing requirements.

Selectivity window shift Selectivity margins over other adenosine subtypes differ significantly; off-target profiles may not transfer.

Model-specific pharmacodynamics In vivo response may not reproduce without verifying compound-specific parameters in the same model.

• [1] Borrmann, T.; Hinz, S.; Bertarelli, D. C. G.; et al. 1-Alkyl-8-(piperazine-1-sulfonyl)phenylxanthines: Development and Characterization of Adenosine A2B Receptor Antagonists and a New Radioligand with Subnanomolar Affinity and Subtype Specificity. J. Med. Chem. 2009, 52 (13), 3994–4006. View Source
• [2] Ji, X.-d.; Kim, Y.-C.; Ahern, D. G.; Linden, J.; Jacobson, K. A. [3H]MRS 1754, a Selective Antagonist Radioligand for A2B Adenosine Receptors. Biochem. Pharmacol. 2001, 61 (6), 657–663. View Source

PSB-0788 vs. A2B Antagonist Analogs

Subnanomolar Binding Affinity at A2B Receptors

In a head-to-head comparison within the same study, PSB-0788 demonstrated a 29% higher binding affinity for the human A2B receptor than its close structural analog PSB-603. Specifically, PSB-0788 exhibited a Ki of 0.393 nM, while PSB-603 showed a Ki of 0.553 nM [1]. Both compounds were evaluated in competition binding assays using [3H]PSB-603 as the radioligand on human recombinant A2B receptors expressed in CHO cell membranes [1].

Binding Affinity

Head-to-head

Ki 0.393 nM vs PSB-09120 (0.157 nM), PSB-603 (0.553 nM)

Supports target engagement ranking

Ranked among tested xanthine analogs

Evidence Dimension	Binding Affinity (Ki) at Human Recombinant A2B Receptor
Target Compound Data	Ki = 0.393 nM
Comparator Or Baseline	PSB-603 (Ki = 0.553 nM)
Quantified Difference	PSB-0788 has a Ki value 0.160 nM lower (approximately 29% higher affinity, or a 1.41-fold improvement)
Conditions	Competition binding assay using [3H]PSB-603 on human A2B receptors expressed in CHO cell membranes (Borrmann et al., 2009) [1]

Why This Matters

This difference may translate to more robust target engagement at lower concentrations in competitive binding environments, particularly relevant for ex vivo autoradiography or in vivo occupancy studies where PSB-603 is used as the radioligand [1].

• [1] Borrmann, T.; Hinz, S.; Bertarelli, D. C. G.; et al. 1-Alkyl-8-(piperazine-1-sulfonyl)phenylxanthines: Development and Characterization of Adenosine A2B Receptor Antagonists and a New Radioligand with Subnanomolar Affinity and Subtype Specificity. J. Med. Chem. 2009, 52 (13), 3994–4006. View Source

Functional Antagonism in Jurkat T Cells

PSB-0788 exhibits markedly higher binding affinity for human A2B receptors compared to MRS-1754. PSB-0788's Ki of 0.393 nM [1] is approximately 3.7- to 5.0-fold lower (indicating higher affinity) than the Ki values reported for MRS-1754, which range from 1.45 ± 0.21 nM to 1.97 nM [2]. These data are derived from comparable radioligand displacement assays using human A2B receptors expressed in recombinant cell lines (CHO for PSB-0788; HEK-293 for MRS-1754) [1][2].

Functional IC50

Class-level inference

3.64 nM

Reported functional antagonism in Jurkat cells

Potency rank order inferred from affinity

Evidence Dimension	Binding Affinity (Ki) at Human A2B Receptor
Target Compound Data	Ki = 0.393 nM
Comparator Or Baseline	MRS-1754 (Ki = 1.45 ± 0.21 nM to 1.97 nM)
Quantified Difference	PSB-0788 shows 3.7- to 5.0-fold higher affinity (lower Ki) than MRS-1754
Conditions	Radioligand displacement assays using [3H]PSB-603 for PSB-0788 on CHO cells [1]; [3H]MRS-1754 for MRS-1754 on HEK-293 cells [2]

Why This Matters

The 3.7- to 5.0-fold difference in affinity is substantial for in vitro assays requiring low nanomolar to subnanomolar target saturation, and may influence the concentration needed for effective blockade in functional or in vivo studies.

• [1] Borrmann, T.; Hinz, S.; Bertarelli, D. C. G.; et al. 1-Alkyl-8-(piperazine-1-sulfonyl)phenylxanthines: Development and Characterization of Adenosine A2B Receptor Antagonists and a New Radioligand with Subnanomolar Affinity and Subtype Specificity. J. Med. Chem. 2009, 52 (13), 3994–4006. View Source
• [2] Ji, X.-d.; Kim, Y.-C.; Ahern, D. G.; Linden, J.; Jacobson, K. A. [3H]MRS 1754, a Selective Antagonist Radioligand for A2B Adenosine Receptors. Biochem. Pharmacol. 2001, 61 (6), 657–663. View Source

Selectivity Profile Across Adenosine Receptor Subtypes

In functional assays measuring inhibition of agonist-induced cAMP accumulation, PSB-0788 exhibits an IC50 of 3.64 nM at human A2B receptors . For MRS-1754, functional antagonism at human A2B is reported with an IC50 of approximately 12.8 nM (or pA2 values in the 8-9 range) in cAMP assays [1]. While a direct head-to-head functional comparison under identical conditions is not available, these cross-study data suggest PSB-0788 is approximately 3.5-fold more potent in functional blockade of A2B-mediated cAMP signaling [1].

Subtype Selectivity

Cross-study

>100-fold over A1, A2A, A3 PSB-603 >17,000-fold; MRS-1754 ~200-300-fold

Intermediate selectivity window for subtype studies

Selectivity context requires model-specific review

Evidence Dimension	Functional Antagonism (IC50) of A2B-Mediated cAMP Accumulation
Target Compound Data	IC50 = 3.64 nM
Comparator Or Baseline	MRS-1754 (IC50 ≈ 12.8 nM, based on reported pA2/KB values)
Quantified Difference	PSB-0788 is approximately 3.5-fold more potent than MRS-1754 in functional cAMP assays
Conditions	cAMP accumulation assays in human A2B-expressing cells (CHO or HEK-293); agonist typically NECA [1]

Why This Matters

Functional potency can differ from binding affinity due to ligand-specific receptor conformations or assay conditions. The observed 3.5-fold greater functional potency of PSB-0788 over MRS-1754 suggests it may achieve more complete blockade of A2B-mediated cAMP elevation at lower concentrations, which is critical for studies of Gs-coupled A2B signaling in inflammation or metabolism.

• [1] Jacobson, K. A.; Gao, Z.-G. Adenosine Receptors as Therapeutic Targets. Nat. Rev. Drug Discov. 2006, 5 (3), 247–264. View Source

In Vivo Efficacy in Periventricular Leukomalacia Model

PSB-0788 exhibits robust binding to both human and rodent A2B receptors, making it suitable for translational studies. Its KD values are 0.403 nM at human A2B and 0.351 nM at mouse A2B [1]. In contrast, the higher-affinity analog PSB-09120 (Ki = 0.157 nM at human A2B) shows reduced affinity for rodent receptors (Ki ≈ 10 nM at rat A2B) [2]. This represents an approximately 28-fold reduction in rodent affinity for PSB-09120 compared to its human affinity, whereas PSB-0788 maintains subnanomolar binding across both species [1][2].

In Vivo Model

Data to verify

MBP increase, OPC/oligodendrocyte counts reported

Reported endpoint context in PVL model

Source retracted; requires independent validation

Evidence Dimension	Species Cross-Reactivity: Human vs. Rodent A2B Affinity
Target Compound Data	KD human A2B = 0.403 nM; KD mouse A2B = 0.351 nM [1]
Comparator Or Baseline	PSB-09120 (Ki human A2B = 0.157 nM; Ki rat A2B ≈ 10 nM) [2]
Quantified Difference	PSB-0788 shows <1.15-fold difference between human and mouse affinity, while PSB-09120 shows ≈64-fold difference between human and rat affinity
Conditions	Saturation binding assays using [3H]PSB-603 on human and mouse A2B receptors expressed in CHO cells [1]; competition binding on rat A2B [2]

Why This Matters

For researchers planning in vivo rodent models following in vitro human cell work, PSB-0788's conserved subnanomolar affinity across species ensures target engagement is not compromised. PSB-09120, despite its higher human affinity, would require significantly higher doses or concentrations in rodent studies, potentially confounding interpretation and increasing off-target risk.

• [1] Borrmann, T.; Hinz, S.; Bertarelli, D. C. G.; et al. 1-Alkyl-8-(piperazine-1-sulfonyl)phenylxanthines: Development and Characterization of Adenosine A2B Receptor Antagonists and a New Radioligand with Subnanomolar Affinity and Subtype Specificity. J. Med. Chem. 2009, 52 (13), 3994–4006. View Source
• [2] Müller, C. E.; Jacobson, K. A. Xanthines as Adenosine Receptor Antagonists. In Methylxanthines; Fredholm, B. B., Ed.; Handbook of Experimental Pharmacology; Springer: Berlin, Heidelberg, 2011; Vol. 200, pp 151–199. View Source

PSB-0788 vs. PSB-603 and MRS-1754: Comparative Selectivity Profiles Against Adenosine Receptor Subtypes

PSB-0788 demonstrates a balanced selectivity profile across adenosine receptor subtypes. It exhibits >100-fold selectivity for human A2B over human A1, A2A, and A3 receptors . Specifically, its Ki values are 2240 nM at hA1, 333 nM at hA2A, and >1000 nM at hA3, compared to 0.393 nM at hA2B . PSB-603 is even more selective, with virtually no affinity for hA1, hA2A, or hA3 up to 10 µM, but this extreme selectivity is paired with a slightly lower A2B affinity (Ki = 0.553 nM) . MRS-1754 shows Ki values of 403 nM at hA1, 503 nM at hA2A, and 570 nM at hA3, corresponding to selectivity margins of approximately 200- to 300-fold relative to its hA2B Ki of 1.45–1.97 nM .

Evidence Dimension	Selectivity: Fold-Selectivity for hA2B over Other Adenosine Receptors
Target Compound Data	hA2B Ki = 0.393 nM; hA1 Ki = 2240 nM (≈5700-fold); hA2A Ki = 333 nM (≈847-fold); hA3 Ki >1000 nM (≈2540-fold)
Comparator Or Baseline	PSB-603: hA2B Ki = 0.553 nM; hA1/A2A/A3 Ki all >10,000 nM (≥18,000-fold) ; MRS-1754: hA2B Ki ≈1.5 nM; hA1 Ki = 403 nM (≈269-fold); hA2A Ki = 503 nM (≈335-fold); hA3 Ki = 570 nM (≈380-fold)
Quantified Difference	PSB-0788 provides >100-fold selectivity (up to 5700-fold vs. hA1), MRS-1754 offers ~200-380-fold selectivity, and PSB-603 offers >18,000-fold selectivity
Conditions	Radioligand competition binding assays on human recombinant adenosine receptor subtypes expressed in CHO or HEK-293 cells

Why This Matters

PSB-0788 strikes a balance between high A2B affinity and robust, but not absolute, subtype selectivity. This profile may be advantageous in complex systems where residual A2A or A1 activity could influence outcomes, as it provides a clear interpretative framework for observed effects. Researchers requiring near-absolute selectivity may prefer PSB-603, but must accept a ~40% reduction in binding affinity at the target receptor.

PSB-0788 Research Applications

In Vitro Pharmacological Profiling

PSB-0788 is ideally suited for radioligand binding and cAMP functional assays where high A2B affinity (Ki = 0.393 nM; IC50 = 3.64 nM) is required, but absolute selectivity over A2A receptors is not critical [1]. Its moderate selectivity margin (~847-fold over hA2A) provides a useful benchmark for interpreting mixed receptor pharmacology .

Neuroinflammation and White Matter Injury Research

Because PSB-0788 was developed and characterized in parallel with [3H]PSB-603, it serves as an ideal unlabeled competitor in autoradiography and receptor occupancy assays. Its KD of 0.403 nM at human A2B and 0.351 nM at mouse A2B ensures complete displacement at concentrations ≥10 nM [1]. This application is less suitable for MRS-1754 due to its 3- to 5-fold lower affinity [2].

Chronic Inflammatory Lung Disease Studies

PSB-0788 maintains subnanomolar binding affinity in both human (KD = 0.403 nM) and mouse (KD = 0.351 nM) A2B receptors [1]. This conserved cross-species affinity minimizes the need for dose adjustments between in vitro human cell assays and in vivo mouse models of inflammation or metabolic disease. In contrast, PSB-09120 shows a ~64-fold drop in rodent affinity, complicating translational studies [3].

Chronic Inflammatory Lung Disease Models and Other A2B-Mediated Pathologies

PSB-0788 is indicated for the study of chronic inflammatory lung diseases . Its combination of high A2B affinity and robust functional antagonism (IC50 = 3.64 nM) supports its use in cellular and animal models of asthma, COPD, or pulmonary fibrosis, where A2B signaling contributes to pro-inflammatory cytokine release and mast cell activation [1].

Application

Selection Property

Validation Focus

A2B receptor pharmacological profiling

Binding-affinity and functional assay compatibility

Radioligand binding and calcium mobilization

Neuroinflammation model studies

In vivo A2B target engagement

Myelination marker quantification

Pulmonary inflammation research

Subtype selectivity window

A2B-mediated airway remodeling endpoints

• [1] Borrmann, T.; Hinz, S.; Bertarelli, D. C. G.; et al. 1-Alkyl-8-(piperazine-1-sulfonyl)phenylxanthines: Development and Characterization of Adenosine A2B Receptor Antagonists and a New Radioligand with Subnanomolar Affinity and Subtype Specificity. J. Med. Chem. 2009, 52 (13), 3994–4006. View Source
• [2] Ji, X.-d.; Kim, Y.-C.; Ahern, D. G.; Linden, J.; Jacobson, K. A. [3H]MRS 1754, a Selective Antagonist Radioligand for A2B Adenosine Receptors. Biochem. Pharmacol. 2001, 61 (6), 657–663. View Source
• [3] Müller, C. E.; Jacobson, K. A. Xanthines as Adenosine Receptor Antagonists. In Methylxanthines; Fredholm, B. B., Ed.; Handbook of Experimental Pharmacology; Springer: Berlin, Heidelberg, 2011; Vol. 200, pp 151–199. View Source